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PF-6274484: Basic Data & Handling

The table below summarizes key information for handling PF-6274484, which is crucial for designing

stability studies. [1]

Property Detail

Chemical Name N-[4-(3-chloro-4-fluoroanilino)-7-methoxyquinazolin-6-yl]prop-2-enamide [1]

CAS Number 1035638-91-5 [1]

Molecular Weight 372.78 g/mol [1]

Storage (Powder) -20°C for 3 years; 4°C for 2 years [1]

Storage (Solution) -80°C for 6 months; -20°C for 1 month [1]

Solubility in DMSO ~25 mg/mL (~67 mM) [1]

How to Perform a Freeze-Thaw Stability Study

Since substance-specific data is unavailable, you can establish the stability profile for PF-6274484 in your

specific formulation by following a standardized protocol. The workflow below outlines the key stages of
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this process.

Freeze-Thaw Stability Study Workflow

Prepare Sample Aliquots

1. Initial Analysis
(Pre-Stability Control)

2. Freezing Phase
Store at -20°C ± 5°C for 24 hours

3. Thawing Phase
Thaw unassisted at room temperature

4. Post-Cycle Analysis
Test using validated methods

Cycle
Complete?

Repeat for
planned cycles

Final Report &
Recommendations

All cycles
completed
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Here is a detailed methodology based on regulatory guidance and industry practice. [2]

Study Design and Preparation

Objective: To evaluate the stability of PF-6274484 in its formulation against repeated freezing and
thawing stresses, simulating potential temperature variations during storage or shipment. [2]

Sample Preparation: Prepare a sufficient number of aliquots of the drug solution/suspension in the
final formulation composition. Using multiple aliquots prevents additional freeze-thaw cycles on the

same sample. [3] [2]
Control Sample: Keep a control sample at a stable, recommended storage condition (e.g.,

refrigerated or at room temperature) that does not undergo cycling for comparison.

Cycle Parameters & Testing

Freezing Temperature: Typically, -20°C ± 5°C is used. [2] [4] For products intended for colder

storage, -70°C may also be studied.
Cycle Duration: A common approach is to freeze samples for at least 24 hours, followed by

complete thawing at room temperature. [2]
Number of Cycles: Studies often include 3 to 10 cycles to provide a sufficient safety margin for real-

world handling. [2] [4]
Testing Intervals: Analyze the samples after the 1st, 3rd, 5th, and final planned cycles, comparing

them against the control.

Analytical Methods & Evaluation Criteria

After each planned cycle, the product should be tested using stability-indicating methods. The table below

outlines the key quality attributes to assess. [2]

Category Specific Tests Evaluation Criteria

Physical
Stability

Appearance, Color, Clarity,

Homogeneity

No precipitation, phase separation, or color

change relative to control. [2]
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Category Specific Tests Evaluation Criteria

Chemical
Stability

Assay/Potency, Related
Substances/Degradation Products

Meets pre-defined acceptance criteria for
potency (e.g., 90-110%) with no significant

new degradants. [2]

Functional
Stability

pH, Dissolution (for solids) No significant shifts in pH or dissolution

profile. [2]

FAQs on Freeze-Thaw Stability

Q: Why is a freeze-thaw study critical for a compound like PF-6274484? A: The structural and functional

integrity of small-molecule inhibitors can be compromised by physical processes like precipitation or

chemical degradation upon freezing and thawing. Verifying stability ensures that the potency and consistency

of your experimental results are not affected by pre-analytical handling. [2]

Q: My PF-6274484 solution precipitated after one freeze-thaw cycle. What can I do? A: This is a

common challenge. Consider these formulation adjustments:

Change the solvent system: Optimize the co-solvent ratios (e.g., DMSO, PEG, SBE-β-CD) to

improve solubility at low temperatures. [1]
Use cryoprotectants: Add agents like sucrose or sorbitol, which can protect the compound from the

physical stresses of ice crystal formation. [4]
Optimize aliquot volume: Smaller volumes may freeze and thaw more uniformly, reducing the

chance of precipitation.

Q: How should I store my PF-6274484 stock solution for long-term use? A: Based on the supplier's

information, stock solutions in DMSO are most stable at -80°C for up to 6 months. For short-term use,

-20°C for one month is acceptable. Always aliquot the solution into single-use vials to avoid repeated

freeze-thaw cycles of the main stock. [1]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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